Cas no 161398-15-8 (3-(3-Fluorophenyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-(3-Fluorophenyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 161398-15-8
• MF: C₁₀H₇FN₂O
• MW: 190.173785448074
• MDL: MFCD05664576
• CID: 878546
• PubChem ID: 1417885
• Update Time: 2026-04-29

3-(3-Fluorophenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluorophenyl)-1H-pyrazole-4-carbaldehyde
• 3-(3-fluorophenyl)-1H-pyrazole-4-carbaldehyde(SALTDATA: FREE)
• 3-(3-Fluorophenyl)-1H-pyrazole-4-carboxaldehyde
• 5-(3-fluorophenyl)-1H-pyrazole-4-carbaldehyde
• 005198
• 3-(3-fluorophenyl)pyrazole-4-carbaldehyde
• AC1LR51D
• CTK4D0832
• SBB006796
• ST086185
• STK777599
• ZERO

• MDL： MFCD05664576
• Inchi： InChI=1S/C10H7FN2O/c11-9-3-1-2-7(4-9)10-8(6-14)5-12-13-10/h1-6H,(H,12,13)
• InChI Key： WXVQLDOGLPCKKH-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)F)C2=NNC=C2C=O

Computed Properties

• Exact Mass: 190.05431
• Monoisotopic Mass: 190.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.337
• Boiling Point: 421.3°C at 760 mmHg
• Flash Point: 208.6°C
• Refractive Index: 1.622
• PSA: 45.75
• LogP: 2.02830

3-(3-Fluorophenyl)-1H-pyrazole-4-carbaldehyde Security Information

• Hazard Statement： Irritant